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Compound of Interest

Compound Name: Ceritinib

Cat. No.: B560025 Get Quote

Essential Safety and Handling Guide for
Ceritinib
This guide provides comprehensive safety protocols, personal protective equipment (PPE)

requirements, and disposal procedures for handling Ceritinib in a laboratory setting.

Adherence to these guidelines is critical to ensure the safety of researchers, scientists, and

drug development professionals while maintaining a secure research environment.

Hazard Identification and Classification
Ceritinib is a potent compound that requires careful handling due to its potential health and

environmental risks. The substance is classified with the following hazards according to the

Globally Harmonized System (GHS).[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2]

Reproductive Toxicity 1A
H360: May damage fertility or

the unborn child.[1][3]

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs through prolonged or

repeated exposure.[1]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic life.

[1][2]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects.[1][2]

Note: This product contains no substances with established occupational exposure limit values.

[2]

Personal Protective Equipment (PPE)
Appropriate PPE is the primary control measure to protect laboratory personnel from exposure.

The following equipment must be worn based on the specific handling task.
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Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Handling Intact

Containers &

Solids

Safety goggles

with side-shields.

[2]

Two pairs of

powder-free

chemotherapy-

rated nitrile

gloves.[4][5][6]

Disposable, low-

permeability

gown with long

sleeves and

tight-fitting cuffs.

[2][6]

Fit-tested N95 or

N100 respirator if

there is a risk of

dust/aerosol

generation.[2][5]

[6]

Preparing

Solutions

(Weighing,

Dissolving)

Safety goggles

with side-shields

or a full-face

shield.[6]

Two pairs of

powder-free

chemotherapy-

rated nitrile

gloves.[4][5][6]

Disposable, low-

permeability

gown with long

sleeves and

tight-fitting cuffs.

[2][6]

Work should be

performed in a

certified chemical

fume hood or

biological safety

cabinet to avoid

inhalation.[2]

Administering to

Animals / Cell

Cultures

Safety goggles

with side-shields.

[2]

Two pairs of

powder-free

chemotherapy-

rated nitrile

gloves.[4][5][6]

Disposable, low-

permeability

gown with long

sleeves and

tight-fitting cuffs.

[2][6]

Not required if

performed in a

ventilated

cabinet.

Cleaning Spills
Full-face shield.

[6]

Two pairs of

heavy-duty (e.g.,

neoprene, nitrile)

gloves.[5][7]

Impervious,

disposable gown.

[2]

Fit-tested N95,

N100, or higher-

level respirator is

required.[5][6]

Waste Disposal

Safety goggles

with side-shields.

[2]

Two pairs of

powder-free

chemotherapy-

rated nitrile

gloves.[4][5][6]

Disposable, low-

permeability

gown.[2][6]

Not typically

required if waste

is properly

contained.

Operational Plan: Handling and Storage Procedures
A systematic approach to handling and storage is essential to minimize exposure risk.
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Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leakage.

Store Ceritinib in a tightly sealed container in a cool, well-ventilated, and designated area.[2]

Recommended storage for the crystalline solid is at -20°C.[2][8]

Restrict access to authorized personnel only.

Preparation (Weighing and Dissolving):

All manipulations that could generate dust or aerosols, such as weighing or preparing stock

solutions, must be conducted in a chemical fume hood or a biological safety cabinet.[2]

Use a dedicated, calibrated scale.

Avoid creating dust.[2][3]

When dissolving, add the solvent slowly to the solid to prevent splashing. Ceritinib is soluble

in organic solvents like DMSO and ethanol.[8]

Do not eat, drink, or smoke in the work area.[2]

General Handling:

Avoid all direct contact with the skin, eyes, and clothing.[8]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][8]

Take precautionary measures against static discharge.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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